Cas no 2092718-24-4 (1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 2092718-24-4
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 5046241
• Update Time: 2025-05-23

1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• 2-prop-2-ynyl-5-(trifluoromethyl)pyrazole-3-carbaldehyde
• 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde

• Inchi： 1S/C8H5F3N2O/c1-2-3-13-6(5-14)4-7(12-13)8(9,10)11/h1,4-5H,3H2
• InChI Key： SWUBDVMZGCTLRZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)N(CC#C)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 1.2
• Topological Polar Surface Area: 34.9

Additional information on 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde

Research Brief on 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde (CAS: 2092718-24-4)

1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde (CAS: 2092718-24-4) is a novel pyrazole-based aldehyde derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a propynyl group and a trifluoromethyl substituent, which are known to enhance its reactivity and potential biological activity. Recent studies have explored its applications in drug discovery, particularly as a versatile intermediate for the synthesis of more complex bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde as a key building block for the development of kinase inhibitors. The study demonstrated that the compound's aldehyde group could be efficiently functionalized via click chemistry, enabling the rapid assembly of diverse compound libraries. The resulting derivatives exhibited promising inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology paper, where it was used to develop covalent inhibitors targeting cysteine residues in disease-associated proteins. The propynyl group facilitated selective protein modification, while the trifluoromethyl group enhanced the compound's metabolic stability. This approach showed potential for treating diseases such as fibrosis and autoimmune disorders, where covalent inhibition is a viable therapeutic strategy.

From a synthetic perspective, 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde offers several advantages. Its modular structure allows for easy derivatization, and its stability under various reaction conditions makes it a reliable intermediate. Recent advancements in flow chemistry have further improved the scalability of its synthesis, as highlighted in a 2023 Organic Process Research & Development article. These developments are expected to facilitate its broader adoption in industrial and academic research settings.

In conclusion, 1-(Prop-2-yn-1-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carbaldehyde (CAS: 2092718-24-4) represents a promising scaffold for drug discovery and chemical biology. Its unique structural features and versatile reactivity make it a valuable tool for researchers aiming to develop novel therapeutics. Future studies are likely to explore its applications in targeted protein degradation and other emerging areas of medicinal chemistry.